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Compound Name: Junipediol B 8-O-glucoside

Cat. No.: B1157904

For Researchers, Scientists, and Drug Development Professionals

Introduction

Junipediol B 8-O-glucoside is a naturally occurring phenylpropanoid glycoside isolated from
the aerial parts of plants belonging to the Juniperus genus, notably Juniperus phoenicea.[1] As
a member of the phenylpropanoid class of compounds, it is characterized by a C6-C3 carbon
skeleton. The addition of a glucose moiety to the Junipediol B aglycone enhances its solubility
and potential bioavailability. This technical guide provides a detailed overview of the available
scientific data on Junipediol B 8-O-glucoside, focusing on its chemical properties, isolation,
structural elucidation, and known biological activities.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Junipediol B 8-O-glucoside is
presented in the table below.
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Property Value Reference
CAS Number 188894-19-1 [1]
Molecular Formula C16H2209 [2][3]
Molecular Weight 358.34 g/mol

Appearance 0]] [2]

Purity >98% [2]

N Soluble in DMSO, Pyridine,
Solubility [2]
Methanol, Ethanol

2-8 °C, protected from air and
Storage ] [2]
light

Experimental Protocols

Isolation and Purification of Junipediol B 8-O-glucoside
from Juniperus phoenicea

The following protocol is based on the original isolation of Junipediol B 8-O-glucoside from
the aerial parts of Juniperus phoenicea.[1]

1. Extraction:

» Air-dried and powdered aerial parts of Juniperus phoenicea are subjected to successive
extractions with solvents of increasing polarity.

o A preliminary extraction with acetone is performed, followed by extraction with methanol.
2. Chromatographic Separation:

e The methanolic extract is concentrated under reduced pressure.

e The resulting residue is subjected to column chromatography on a silica gel column.

o Elution is carried out with a gradient of chloroform and methanol.
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Fractions are collected and monitored by thin-layer chromatography (TLC).

3. Purification:

Fractions containing Junipediol B 8-O-glucoside are combined and further purified using
preparative high-performance liquid chromatography (HPLC).

A C18 reversed-phase column is typically employed with a mobile phase consisting of a
water and methanol gradient.

The purity of the isolated compound is confirmed by analytical HPLC.

Structural Elucidation Data

The structure of Junipediol B 8-O-glucoside was elucidated using a combination of
spectroscopic techniques, including UV, Mass Spectrometry, and Nuclear Magnetic Resonance
(NMR) spectroscopy.[1]

Spectroscopic Data

Technique Data
UV (Amax) Data not available in the searched literature.
Mass Spectrometry (MS) Data not available in the searched literature.

Consistent with the structure of 1-pB-D-
1H-NMR glucosyloxy-2-(3,4-methylenedioxyphenyl)-
propane-1,3-diol.[1][2]

BC-NMR Data not available in the searched literature.

Note: While the referenced literature confirms the use of these techniques for structural
elucidation, the specific spectral data (peak listings, chemical shifts, and coupling constants)
were not available in the public domain at the time of this review.

Biological Activity

While specific quantitative data on the biological activity of pure Junipediol B 8-O-glucoside is
limited in the currently available literature, phenylpropanoid glycosides as a class are known to
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exhibit a range of biological effects.

Antioxidant Activity

Phenylpropanoid glycosides are recognized for their antioxidant properties, primarily attributed
to their ability to scavenge free radicals. This activity is a key area of interest for the potential
therapeutic applications of compounds like Junipediol B 8-O-glucoside.

Potential Therapeutic Applications

Based on the activities of related phenylpropanoid glycosides, Junipediol B 8-O-glucoside is
a candidate for investigation in the following areas:

o Neuroprotection: The antioxidant properties of phenylpropanoids suggest a potential role in
protecting neuronal cells from oxidative stress-induced damage.

o Cardiovascular Health: Flavonoids and related polyphenolic compounds have been studied
for their beneficial effects on the cardiovascular system.

o Anti-inflammatory Effects: Many natural glycosides exhibit anti-inflammatory properties, a
potential avenue for future research on this compound.

Currently, there are no specific in vitro or in vivo studies with quantitative data (e.g., ICso
values) for Junipediol B 8-O-glucoside reported in the reviewed literature.

Logical Relationships and Workflows

The following diagrams illustrate the general workflow for the isolation and characterization of
Junipediol B 8-O-glucoside and the conceptual relationship of its potential biological
activities.

Juniperus phoenicea Solvent Extraction Silica Gel Column Preparative HPLC Structural Elucidation
(Aerial Parts) (Acetone, Methanol) Chromatography P (NMR, MS, UV)
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Figure 1. General workflow for the isolation and characterization of Junipediol B 8-O-
glucoside.
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Figure 2. Conceptual diagram of the potential biological activities of Junipediol B 8-O-
glucoside.

Conclusion and Future Directions

Junipediol B 8-O-glucoside is a structurally characterized phenylpropanoid glycoside from
Juniperus phoenicea. While its isolation and structure have been established, there is a notable
lack of publicly available quantitative data regarding its biological activities. Future research
should focus on in-depth in vitro and in vivo studies to quantify its antioxidant, anti-
inflammatory, neuroprotective, and cardiovascular effects. The detailed spectroscopic data from
the original isolation paper would be invaluable for the synthesis of this compound and its
analogs for further pharmacological evaluation. The development of a synthetic route would
enable a more thorough investigation of its mechanism of action and potential as a therapeutic
agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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